Cas no 1803786-01-7 (4-Fluoro-3-methyl-5-nitroanisole)

• Product Name: 4-Fluoro-3-methyl-5-nitroanisole
• CAS No: 1803786-01-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 6793794
• PubChem ID: 118816436
• Update Time: 2025-10-31

4-Fluoro-3-methyl-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 1803786-01-7
• 2-fluoro-5-methoxy-1-methyl-3-nitrobenzene
• 4-Fluoro-3-methyl-5-nitroanisole

• Inchi： 1S/C8H8FNO3/c1-5-3-6(13-2)4-7(8(5)9)10(11)12/h3-4H,1-2H3
• InChI Key： URADHKWFKFYOIQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Additional information on 4-Fluoro-3-methyl-5-nitroanisole

4-Fluoro-3-methyl-5-nitroanisole: A Comprehensive Overview

4-Fluoro-3-methyl-5-nitroanisole, also known by its CAS number 1803786-01-7, is a chemically synthesized compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a methoxy group attached to a benzene ring, with substituents at the 3, 4, and 5 positions: a methyl group at position 3, a fluorine atom at position 4, and a nitro group at position 5. This specific arrangement of functional groups imparts unique chemical properties to the compound.

The synthesis of 4-Fluoro-3-methyl-5-nitroanisole involves a series of multi-step reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments have significantly improved the yield and scalability of the synthesis process.

The chemical properties of 4-Fluoro-3-methyl-5-nitroanisole make it an interesting candidate for various applications. The nitro group at position 5 is highly electron-withdrawing, which increases the reactivity of the benzene ring towards electrophilic substitution. This property has been exploited in the development of novel pharmaceutical agents. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 4-fluoro-3-methyl-5-nitroanisole could serve as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

In addition to its pharmaceutical applications, 4-fluoro-3-methyl-5-nitroanisole has shown promise in agrochemical research. The compound's ability to modulate plant growth hormones has led to its investigation as a potential herbicide or plant growth regulator. Recent experiments conducted under controlled conditions have revealed that this compound can inhibit the growth of certain weeds without adversely affecting crop plants. These results highlight its potential as an environmentally friendly alternative to traditional chemical herbicides.

The environmental impact of 4-fluoro-3-methyl-5-nitroanisole has also been a topic of interest among researchers. Studies on its biodegradation pathways have shown that the compound can be metabolized by certain soil microorganisms under aerobic conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal.

In conclusion, 4-fluoro-3-methyl-5-nitroanisole, with its unique chemical structure and versatile properties, represents a valuable addition to the arsenal of organic compounds used in modern science and industry. Its potential applications span across multiple disciplines, and ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic chemistry and material science progress, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in contemporary society.